N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)butyramide

• IUPAC Name: N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]butanamide
• InChI: InChI=1S/C13H13N3O5S2/c1-2-3-11(17)15-13-14-8-12(22-13)23(20,21)10-6-4-9(5-7-10)16(18)19/h4-8H,2-3H2,1H3,(H,14,15,17)
• InChI Key: UDDLNGXLSJHZGW-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=NC=C(S1)S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H13N3O5S2
• Molecular Weight: 355.4 g/mol
• CAS No.: 476293-77-3

Description

“N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)butyramide” is a chemical compound with the linear formula C24H19N3O5S2. It has a molecular weight of 493.564. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a thiazol-2-yl group attached to a butyramide moiety via a nitrogen atom. Additionally, a (4-nitrophenyl)sulfonyl group is attached to the thiazol-2-yl group.

Scientific Research Applications

Synthesis and Therapeutic Potential

A series of novel compounds, including N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)butyramide derivatives, have been synthesized and evaluated for their potential therapeutic activities. These compounds have been explored for a variety of biological activities, including anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. For instance, Ş. Küçükgüzel et al. (2013) reported the synthesis and characterization of Celecoxib derivatives with potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, highlighting their significance in developing new therapeutic agents (Ş. Küçükgüzel et al., 2013).

Carbonic Anhydrase Inhibition

The inhibition of carbonic anhydrase (CA) isoenzymes has been a significant focus of research due to the role of these enzymes in various physiological processes. Nurgün Büyükkıdan et al. (2013) synthesized metal complexes of heterocyclic sulfonamide with strong CA inhibitory properties. These complexes were found to be powerful inhibitors against human carbonic anhydrase isoenzymes hCA-I and hCA-II, indicating their potential as therapeutic agents for conditions associated with dysregulated CA activity (Nurgün Büyükkıdan et al., 2013).

Antimicrobial Activity

The synthesis of new heterocyclic compounds incorporating sulfamoyl moiety has also been explored for their potential use as antimicrobial agents. E. Darwish et al. (2014) aimed to develop antimicrobial agents via the synthesis of compounds incorporating sulfamoyl moieties, demonstrating promising antibacterial and antifungal activities (E. Darwish et al., 2014).